([(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid

• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]acetic acid
• InChI: InChI=1S/C8H11NO3S/c1-5-7(6(2)12-9-5)3-13-4-8(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key: UFJHCGXCDQLCMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CSCC(=O)O
• Molecular Formula: C8H11NO3S
• DSSTOX Substance ID: DTXSID90366546
• Molecular Weight: 201.25 g/mol
• CAS RN: 446830-00-8

Description

“([(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid” is a chemical compound with the CAS Number: 446830-00-8. Its molecular weight is 201.25 and its IUPAC name is {[(3,5-dimethyl-4-isoxazolyl)methyl]sulfanyl}acetic acid.

Molecular Structure Analysis

The molecular formula of this compound is C8H11NO3S. The InChI code is 1S/C8H11NO3S/c1-5-7(6(2)12-9-5)3-13-4-8(10)11/h3-4H2,1-2H3,(H,10,11).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 201.24. It is a solid at room temperature.

Scientific Research Applications

Biological Activity and Synthesis

[(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid and its derivatives are explored in various scientific research areas due to their significant biological activities. One area of focus is the synthesis and evaluation of these compounds for their potential biological activities. For instance, derivatives of 1,2,4-triazole, which include [(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid, are known to exhibit analgesic, anti-inflammatory, and mild antimicrobial activities. These compounds are also valuable as intermediates in the synthesis of various other biologically active substances (Salionov, 2015). Furthermore, research into the synthesis of novel derivatives, such as 5-(1H-benzo[d]imidazol-2-yl)methyl)-3-(3,5-dimethyl-4-isoxazolyl)-2-aryl-thiazolidin-4-ones, has been conducted to evaluate their anti-inflammatory and analgesic activity (Rajanarendar, Sanjeev, & Thirupathaiah, 2020).

Structural Analysis and Physical-Chemical Properties

The structural analysis and physical-chemical properties of these compounds are crucial for understanding their potential applications in medicine and pharmacy. For example, the synthesis of esters of 2-((5-(adamantan-1-yl)-4-R-4H-1,2,4-triazole-3-yl)thio)acetic acids, which includes derivatives of [(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid, and their physical-chemical properties have been studied (Odyntsova, 2017). Such studies are integral for the development of new effective drugs with low toxicity.

Chemical Reactions and Synthesis Techniques

Understanding the chemical reactions and synthesis techniques involving [(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid is another important area of research. Studies have been conducted on the reaction of 3,5-dimethylisoxazole with carbonyl compounds, providing insights into the synthesis of various derivatives and their potential applications (Kashima, Uemori, Tsuda, & Omote, 1976). Such research contributes to the development of novel synthesis protocols and the exploration of new chemical properties.

Mechanism of Action

Target of Action

The primary targets of ([(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid are the Bromodomain-containing proteins 4 (BRD4) and Bromodomain-containing proteins 2 (BRD2) . These proteins play a crucial role in regulating gene expression by recognizing acetylated lysine residues on histone tails.

Mode of Action

([(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid acts as an acetyl-lysine-mimetic bromodomain ligand . It binds to the bromodomains of BRD4 and BRD2, inhibiting their function. This interaction results in changes in gene expression, as these proteins can no longer recognize acetylated lysine residues on histone tails .

Result of Action

The molecular and cellular effects of ([(3,5-Dimethylisoxazol-4-YL)methyl]thio)acetic acid’s action are primarily related to changes in gene expression. By inhibiting BRD4 and BRD2, the compound disrupts normal gene expression patterns, which can have a variety of effects depending on the specific genes involved .